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For Researchers, Scientists, and Drug Development Professionals

Introduction
Apc 366 is a selective, small-molecule inhibitor of mast cell tryptase, a serine protease

released from mast cells upon degranulation. Tryptase has been implicated as a key mediator

in the pathophysiology of allergic and inflammatory diseases, particularly asthma. By inhibiting

tryptase, Apc 366 offers a targeted therapeutic approach to mitigate the effects of mast cell

activation. These application notes provide detailed protocols for the use of Apc 366 in

established sheep and pig models of allergic airway disease, serving as a guide for preclinical

efficacy and proof-of-concept studies.

Mechanism of Action
Apc 366 acts as a competitive inhibitor of mast cell tryptase. Upon allergic stimulation, mast

cells release a host of inflammatory mediators, including tryptase. Tryptase can then act on

various cells and tissues in the airways, contributing to bronchoconstriction, inflammation, and

airway hyperresponsiveness. Apc 366 specifically binds to the active site of tryptase,

preventing its enzymatic activity and thereby blocking its downstream pathological effects.
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Caption: Signaling pathway of Apc 366 in allergic response.

Data Presentation
The following tables summarize the quantitative data for Apc 366 dosage and administration in

sheep and pig models based on published preclinical studies.

Table 1: Apc 366 Dosage and Administration in a Sheep Model of Allergic Asthma[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1665130?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665130?utm_src=pdf-body
https://www.benchchem.com/product/b1665130?utm_src=pdf-body
https://www.benchchem.com/product/b1665130?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8520778/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Animal Model
Allergic Sheep (sensitized to Ascaris suum

antigen)

Drug Formulation 9 mg Apc 366 in 3 ml sterile water

Route of Administration Aerosol

Dosage Regimen
9 mg administered at 0.5 hours before, 4 hours

after, and 24 hours after antigen challenge

Observed Effects

Significant inhibition of the late-phase asthmatic

response and complete blockade of antigen-

induced airway hyperresponsiveness

Table 2: Apc 366 Dosage and Administration for Cutaneous Response in a Sheep Model[2]

Parameter Value

Animal Model Allergic Sheep

Drug Formulation 1 mg/ml solution

Route of Administration Intradermal injection

Dosage Regimen Pretreatment before antigen challenge

Observed Effects
Blocked the immediate cutaneous reaction to A.

suum antigen by 68%

Table 3: Apc 366 Dosage and Administration in a Pig Model of Allergic Airway Response[3]
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Parameter Value

Animal Model
Specific pathogen-free pigs sensitized to Ascaris

suum antigen

Drug Formulation 5 mg Apc 366 in 1 ml sterile water

Route of Administration Aerosol

Dosage Regimen

Two doses of 5 mg each, administered at 60

minutes and 15 minutes before allergen

challenge

Observed Effects

Significant reduction of the acute airway

response to allergen, including a decrease in

airway resistance

Experimental Protocols
Sheep Model: Allergic Asthma
This protocol is designed to evaluate the efficacy of Apc 366 in inhibiting allergen-induced early

and late asthmatic responses and airway hyperresponsiveness in allergic sheep.[1]

1. Animal Model:

Use adult ewes previously sensitized to Ascaris suum antigen.
Confirm allergic status by positive skin tests and/or measurable bronchoconstrictor
responses to aerosolized antigen.

2. Materials:

Apc 366
Sterile water for injection
Ascaris suum antigen solution
Aerosol delivery system (e.g., ultrasonic nebulizer)
Equipment for measuring specific lung resistance (SRL) and airway responsiveness (e.g.,
carbachol provocation test).

3. Experimental Workflow:
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Caption: Experimental workflow for Apc 366 in a sheep asthma model.

4. Procedure: a. Baseline Measurements: Record baseline specific lung resistance (SRL) and

perform a carbachol challenge to determine baseline airway responsiveness. b. First Apc 366
Administration: 30 minutes prior to antigen challenge, administer 9 mg of Apc 366 in 3 ml of

sterile water via aerosol. c. Antigen Challenge: Expose the sheep to an aerosolized solution of

Ascaris suum antigen. d. Post-Challenge Monitoring and Dosing:

Continuously monitor SRL to measure the early and late asthmatic responses.
Administer a second 9 mg dose of Apc 366 four hours after the antigen challenge.
Administer a third 9 mg dose of Apc 366 twenty-four hours after the antigen challenge. e.
Final Assessment: At 24 hours post-antigen challenge, perform a second carbachol
challenge to assess changes in airway hyperresponsiveness.

5. Data Analysis:

Calculate the percentage change in SRL from baseline for both the early (0-4 hours) and late
(4-8 hours) phase responses.
Compare the provocative concentration of carbachol causing a 400% increase in SRL
(PC400) before and after antigen challenge.
Use appropriate statistical tests (e.g., ANOVA) to compare the responses in Apc 366-treated
animals to a placebo control group.

Pig Model: Acute Allergic Airway Response
This protocol is designed to assess the effect of Apc 366 on the acute airway response to

allergen challenge in sensitized pigs.[3]

1. Animal Model:
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Use specific pathogen-free pigs sensitized to Ascaris suum antigen.

2. Materials:

Apc 366
Sterile water for injection
Ascaris suum antigen solution
Ultrasonic nebulizer
Equipment for measuring airway resistance (Raw) and dynamic lung compliance (Cdyn).
Materials for urine collection and histamine analysis.

3. Experimental Workflow:

Pre-Challenge Antigen Challenge Post-Challenge

Baseline Measurements
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Caption: Experimental workflow for Apc 366 in a pig acute airway response model.

4. Procedure: a. Baseline Measurements: Record baseline airway resistance (Raw) and

dynamic lung compliance (Cdyn). b. Apc 366 Administration:

Administer the first dose of 5 mg Apc 366 in 1 ml of water via aerosol at t = -60 minutes.
Administer the second dose of 5 mg Apc 366 in 1 ml of water via aerosol at t = -15 minutes.
c. Antigen Challenge: At t = 0, deliver an aerosol of Ascaris suum antigen over approximately
5 minutes. d. Post-Challenge Monitoring:
Continuously monitor Raw and Cdyn to assess the acute airway response.
Collect urine samples immediately after the allergen challenge for histamine concentration
analysis.

5. Data Analysis:

Compare the peak changes in Raw and the nadir of Cdyn in Apc 366-treated pigs versus a
control group receiving a water placebo.
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Analyze the difference in urinary histamine levels between the two groups.
Utilize statistical methods such as a t-test or ANOVA for comparisons.

Conclusion
Apc 366 has demonstrated significant efficacy in attenuating allergic airway responses in both

sheep and pig models. The provided protocols offer a foundation for further investigation into

the therapeutic potential of this mast cell tryptase inhibitor. Researchers should adapt these

methodologies to their specific experimental questions and institutional animal care and use

guidelines. The distinct dosage regimens for the different models and routes of administration

highlight the importance of careful dose-finding and pharmacokinetic studies in preclinical drug

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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